Cas no 62578-45-4 (9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl-)

9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl- structure
62578-45-4 structure
Product Name:9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl-
CAS No:62578-45-4
MF:C19H13NO
MW:271.312624692917
CID:439491
PubChem ID:623238
Update Time:2025-04-19

9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl-
    • 3-methyl-1-phenylindeno[2,1-c]pyridin-9-one
    • 3-Methyl-1-phenyl-2-azafluorenone
    • 3-Methyl-1-phenyl-9H-indeno[2,1-c]pyridin-9-one #
    • 3-Methyl-1-phenyl-9H-indeno[2,1-c]pyridin-9-one
    • ZCATWRPSEYUVHI-UHFFFAOYSA-N
    • 62578-45-4
    • DTXSID20347580
    • Inchi: 1S/C19H13NO/c1-12-11-16-14-9-5-6-10-15(14)19(21)17(16)18(20-12)13-7-3-2-4-8-13/h2-11H,1H3
    • InChI Key: ZCATWRPSEYUVHI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C=C(C)N=C(C3C=CC=CC=3)C=21

Computed Properties

  • Exact Mass: 271.09979
  • Monoisotopic Mass: 271.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

9H-Indeno[2,1-c]pyridin-9-one, 3-methyl-1-phenyl- Related Literature

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